4-(2,6-dimethoxypyrimidin-4-yl)-N-(2,3-dimethylphenyl)piperazine-1-carboxamide

• IUPAC Name: 4-(2,6-dimethoxypyrimidin-4-yl)-N-(2,3-dimethylphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H25N5O3/c1-13-6-5-7-15(14(13)2)20-19(25)24-10-8-23(9-11-24)16-12-17(26-3)22-18(21-16)27-4/h5-7,12H,8-11H2,1-4H3,(H,20,25)
• InChI Key: QRSSPPHJJLXYTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)N2CCN(CC2)C3=CC(=NC(=N3)OC)OC)C
• Molecular Formula: C19H25N5O3
• Molecular Weight: 371.4 g/mol

Description

4-(2,6-dimethoxypyrimidin-4-yl)-N-(2,3-dimethylphenyl)piperazine-1-carboxamide, also known as DPCPX, is a selective antagonist of the adenosine A1 receptor. It is commonly used in scientific research to study the physiological and biochemical effects of adenosine receptors.

Scientific Research Applications

Synthesis and Derivative Compounds

• The compound has been utilized as a base for synthesizing a variety of heterocyclic compounds. These include various derivatives such as benzodifuranyls, triazines, oxadiazepines, and thiazolopyrimidines. These derivatives have shown potential as anti-inflammatory and analgesic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Polymers Incorporating Related Structures

• The compound's structure has also been used in the synthesis of polyamides, with related structures like uracil and adenine as side groups. These polyamides are notable for their molecular weights and solubility in water (Hattori & Kinoshita, 1979).

Antimicrobial and Antiproliferative Activities

• Derivatives of this compound have been explored for their antimicrobial properties, showing inhibitory activities against various bacteria and fungal species (Abdel-rahman, Bakhite, & Al-Taifi, 2002). Additionally, some derivatives have exhibited antiproliferative effects against human cancer cell lines, suggesting potential use in cancer research (Mallesha et al., 2012).

Applications in Neuroscience

• In neuroscientific research, certain analogues have been synthesized as voltage-gated skeletal muscle sodium channel blockers. These analogues show increased potency and use-dependent block, indicating potential therapeutic applications in muscle-related disorders (Catalano et al., 2008).

Cancer Research

• In cancer research, some compounds with structural similarities have been used to study their interactions with RNA helicases, which are vital in cell proliferation and tumor progression. These studies offer insights into novel mechanisms of anti-cancer action (Lee et al., 2013).

Potential in Diagnostics and Imaging

• Certain derivatives of the compound have been synthesized for use as radioligands in positron emission tomography (PET), aiding in the visualization and diagnosis of neurological disorders (Gao et al., 2008).